![molecular formula C18H24ClN3O6S B2986299 8-methoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide hydrochloride CAS No. 1351609-53-4](/img/structure/B2986299.png)
8-methoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide hydrochloride
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Description
8-methoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C18H24ClN3O6S and its molecular weight is 445.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research has explored the synthesis of novel compounds derived from visnaginone and khellinone, such as benzodifuranyl, triazines, and oxadiazepines, for their anti-inflammatory and analgesic properties. These compounds, including structures related to 8-methoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide hydrochloride, have shown significant inhibition of COX-2 and potential as analgesic and anti-inflammatory agents (Abu‐Hashem et al., 2020).
HIV-1 Reverse Transcriptase Inhibition
In the field of virology, derivatives of compounds structurally similar to this compound have been evaluated for their efficacy in inhibiting HIV-1 reverse transcriptase. These studies have led to the discovery of potent inhibitors, offering insights into novel therapeutic agents for HIV-1 treatment (Romero et al., 1994).
Antimicrobial Properties
A range of novel compounds, including derivatives of this compound, have been synthesized and screened for their antimicrobial properties. These studies have revealed promising inhibitory activities against various bacterial strains, indicating potential applications in combating microbial infections (Krishnamurthy et al., 2011).
Properties
IUPAC Name |
8-methoxy-N-[2-(4-methylsulfonylpiperazin-1-yl)ethyl]-2-oxochromene-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O6S.ClH/c1-26-15-5-3-4-13-12-14(18(23)27-16(13)15)17(22)19-6-7-20-8-10-21(11-9-20)28(2,24)25;/h3-5,12H,6-11H2,1-2H3,(H,19,22);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZSURPBXENPNRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCCN3CCN(CC3)S(=O)(=O)C.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H24ClN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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